2-((Benzofuran-2-ylmethyl)amino)propan-1-ol

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• SMILES: CC(CO)NCC1=CC2=CC=CC=C2O1
• InChI: InChI=1S/C12H15NO2/c1-9(8-14)13-7-11-6-10-4-2-3-5-12(10)15-11/h2-6,9,13-14H,7-8H2,1H3
• InChIKey: VDQWFUXUDVYOJZ-UHFFFAOYSA-N

2-((Benzofuran-2-ylmethyl)amino)propan-1-ol: Chemical Identity & Class Context

2-((Benzofuran-2-ylmethyl)amino)propan-1-ol (CAS 1153898-49-7) is a synthetic, small-molecule benzofuran derivative with the molecular formula C12H15NO2 and a molecular weight of 205.25 g/mol . It belongs to a class of amino alcohol compounds characterized by a benzofuran core linked via a methylamino bridge to a propanolamine side chain. Available commercial data indicate a typical purity specification of 95% . Its structural features, including a primary alcohol, a secondary amine, and an aromatic benzofuran ring, situate it as a versatile scaffold or intermediate within medicinal chemistry and chemical biology research programs.

1

Benzofuran scaffold for medicinal chemistry – synthetic intermediate with a reactive primary alcohol and secondary amine suitable for fragment growth or library synthesis.

2

Conformationally restricted analog – lower number of rotatable bonds (reported 4) may support target engagement studies where rigidity is desired.

3

Lower lipophilicity profile – reported LogP ~1.9 suggests a more hydrophilic character than traditional benzofuran drugs, potentially aiding solubility-driven design.

2-((Benzofuran-2-ylmethyl)amino)propan-1-ol: Generic Substitution Pitfalls

Generic substitution of 2-((Benzofuran-2-ylmethyl)amino)propan-1-ol with close structural analogs, such as its positional isomer 1-((benzofuran-2-ylmethyl)amino)propan-2-ol (CAS 1153387-72-4) or the chain-extended 3-((benzofuran-2-ylmethyl)amino)propan-1-ol (CAS 1042587-59-6), is scientifically unsound. These compounds differ critically in the position and nature of the hydroxyl group and the resulting hydrogen-bonding topology. The target compound possesses a primary alcohol, which offers a distinct reactivity profile for downstream derivatization (e.g., selective oxidation or esterification) compared to the secondary alcohol of the 1-isomer . Furthermore, the specific arrangement of hydrogen bond donors and acceptors, as well as the number of rotatable bonds, directly influences molecular recognition, physicochemical properties such as LogP and TPSA, and ultimately, biological target engagement . These structural nuances preclude direct interchangeability in structure-activity relationship (SAR) studies or synthetic pathways.

Positional isomer

1-((benzofuran-2-ylmethyl)amino)propan-2-ol contains a secondary alcohol, which differs in reactivity and chemoselectivity from the primary alcohol of the target compound. Direct substitution may alter synthetic outcomes.

Chain-extended analog

3-((benzofuran-2-ylmethyl)amino)propan-1-ol adds an extra rotatable bond, increasing conformational flexibility and potentially shifting binding entropy and physicochemical properties. Not a drop-in replacement for SAR studies.

Therapeutic scaffold

Bufuralol is a clinically studied beta-blocker with LogP 3.0–4.6; its much higher lipophilicity and different pharmacological profile make it unsuitable as a direct alternative for early-stage, low-logP optimization programs.

2-((Benzofuran-2-ylmethyl)amino)propan-1-ol: Comparative Evidence

Physicochemical Profile vs. Positional Analogs

The target compound exhibits a distinct physicochemical profile compared to its closest commercially available analogs. Its LogP value of 1.9032 indicates a specific lipophilicity, which is identical within reported precision to the 1-positional isomer but notably different from the chain-extended 3-isomer (LogP 1.9048) . A key differentiator is the number of rotatable bonds: the target compound has 4 rotatable bonds, compared to 5 for the 3-isomer, suggesting a more conformationally restricted and potentially more rigid structure, which can be a critical factor in target binding entropy .

Physicochemical profile

Cross-study comparable

LogP 1.9032 (target), 1.9032 (1-isomer), 1.9048 (3-isomer). Rotatable bonds: 4 vs 5 (3-isomer).

Lower rotatable bond count may confer higher conformational rigidity, supporting interpretation of binding entropy differences.

Predicted values from supplier databases; experimental confirmation advised.

Evidence Dimension	LogP, Hydrogen Bond Acceptors/Donors, Rotatable Bonds
Target Compound Data	LogP: 1.9032; H-Acceptors: 3; H-Donors: 2; Rotatable Bonds: 4
Comparator Or Baseline	1-((Benzofuran-2-ylmethyl)amino)propan-2-ol: LogP 1.9032, H-Acceptors 3, H-Donors 2; 3-((Benzofuran-2-ylmethyl)amino)propan-1-ol: LogP 1.9048, H-Acceptors 3, H-Donors 2, Rotatable Bonds 5
Quantified Difference	Δ Rotatable Bonds (Target vs. 3-isomer): -1; LogP difference (Target vs. 3-isomer): -0.0016
Conditions	Predicted physicochemical properties from commercial supplier databases (Leyan).

Why This Matters

The lower number of rotatable bonds for 2-((benzofuran-2-ylmethyl)amino)propan-1-ol suggests it may confer greater conformational rigidity, which can translate to improved binding affinity and selectivity in biological targets compared to its more flexible 3-isomer analog.

Primary vs. Secondary Alcohol Derivatization

A fundamental chemical distinction lies in the alcohol class. The target compound contains a primary alcohol, whereas its close isomer, 1-((benzofuran-2-ylmethyl)amino)propan-2-ol, features a secondary alcohol . Primary alcohols are generally more reactive and offer a different selectivity profile in key transformations like oxidation (to aldehydes/carboxylic acids) and esterification, enabling a distinct set of downstream chemical modifications that are not chemoselectively accessible from the secondary alcohol analog without additional protection/deprotection steps.

Alcohol class reactivity

Class-level inference

Primary alcohol (-CH₂OH) vs secondary alcohol (-CH(OH)-) in the 1-isomer.

Primary alcohol enables selective oxidation/esterification without extra protection steps; synthetic versatility may differ.

General organic chemistry principle; workflow-specific validation needed.

Evidence Dimension	Alcohol Class and Implied Synthetic Versatility
Target Compound Data	Primary alcohol (-CH2OH)
Comparator Or Baseline	1-((Benzofuran-2-ylmethyl)amino)propan-2-ol: Secondary alcohol (-CH(OH)-)
Quantified Difference	N/A (Qualitative chemical class difference)
Conditions	General organic chemistry principles of alcohol reactivity.

Why This Matters

For procurement in a synthetic chemistry or medicinal chemistry program, the primary alcohol of the target compound provides a unique and more reactive functional handle for selective derivatization, which is not feasible with the secondary alcohol isomer, thereby determining the choice of scaffold for library synthesis.

Lipophilicity Differential vs. Bufuralol

Compared to bufuralol, a clinically studied benzofuran-containing beta-blocker, the target compound is significantly less lipophilic. Bufuralol has a reported LogP value ranging from approximately 3.0 to 4.6, depending on the calculation method [1][2]. The substantially lower LogP of ~1.9 for 2-((benzofuran-2-ylmethyl)amino)propan-1-ol indicates a markedly different absorption, distribution, metabolism, and excretion (ADME) profile, suggesting it may be a more suitable starting point for optimizing aqueous solubility and reducing non-specific binding in early-stage drug discovery compared to the more hydrophobic bufuralol scaffold.

Lipophilicity vs Bufuralol

Cross-study comparable

Target LogP 1.9032; Bufuralol LogP range 3.0–4.6. Δ LogP ≈ -1.1 to -2.7.

Reported substantially lower lipophilicity supports solubility-focused design and may reduce non-specific binding concerns.

Mixed predicted/experimental sources; review for target assay conditions.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP: 1.9032
Comparator Or Baseline	Bufuralol: LogP range 3.0 - 4.6 (various sources)
Quantified Difference	Δ LogP ≈ -1.1 to -2.7 (Target is more hydrophilic)
Conditions	Predicted (Target) and calculated/experimental (Bufuralol) LogP values from databases.

Why This Matters

This significant difference in lipophilicity offers a clear scientific rationale for selecting this compound over bufuralol-based scaffolds when a program's target product profile demands lower LogP to improve solubility, reduce metabolic liability, or minimize off-target binding.

• [1] ZINC20. ZINC102 (Bufuralol). Available at: https://zinc20.docking.org/substances/ZINC000000000102/ View Source
• [2] Guide to Immunopharmacology. Bufuralol ligand page. Available at: https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?ligandId=7130 View Source

2-((Benzofuran-2-ylmethyl)amino)propan-1-ol: Application Scenarios

Fragment-Based Drug Discovery (FBDD) Scaffold

The compound's relatively low LogP (~1.9) and limited rotatable bonds (4) compared to other benzofuran analogs make it a superior fragment-like starting point for FBDD campaigns targeting soluble proteins or CNS targets where lower lipophilicity and reduced flexibility are desirable for achieving ligand efficiency and selectivity. Its primary amine and alcohol groups provide two distinct vectors for fragment growth.

Diversity-Oriented Synthesis (DOS) via Primary Alcohol

The primary alcohol of the target compound offers a unique and predictable reactive handle for chemoselective transformations, such as oxidation to a carboxylic acid or attachment to a solid support, which cannot be reliably achieved with the secondary alcohol isomer . This makes it the preferred intermediate for generating compound libraries via solid-phase or solution-phase DOS where precise regiochemical control is required.

Photoaffinity Labeling (PAL) for Target Engagement

The concise structure with a primary alcohol provides an ideal synthetic handle for installing a minimalist photoaffinity label (e.g., a diazirine) or a click chemistry handle (e.g., an alkyne) without drastically altering the scaffold's physicochemical properties. This is a key advantage over bufuralol, whose higher lipophilicity could lead to non-specific binding, complicating proteomic profiling experiments [1].

Enantiopure 1,2-Amino Alcohols for Asymmetric Catalysis

As a 1,2-amino alcohol, the racemic mixture can serve as a starting point for chiral resolution to obtain enantiopure ligands for transition metal-catalyzed asymmetric synthesis. The benzofuran ring provides potential for π-π stacking interactions, differentiating it from simpler aliphatic amino alcohol catalysts.

Application

Selection Property

Validation Focus

Fragment-based discovery studies

Low LogP and limited rotatable bonds

Ligand efficiency and selectivity review

Diversity-oriented synthesis

Primary alcohol as a chemoselective handle

Oxidation/esterification regiochemistry review

Photoaffinity labeling probe design

Primary alcohol attachment point

Non-specific binding risk vs. lipophilic scaffolds

Asymmetric catalysis ligand research

1,2-amino alcohol core with benzofuran π-system

Chiral resolution and metal complexation review

• [1] ZINC20. ZINC102 (Bufuralol). Available at: https://zinc20.docking.org/substances/ZINC000000000102/ View Source